Cas no 1212417-50-9 ((1R,3R,6R,7R)-6,7-dimethyl-4-oxatricyclo4.3.0.0,3,7nonane-3-carboxylic acid)

• Product Name: (1R,3R,6R,7R)-6,7-dimethyl-4-oxatricyclo4.3.0.0,3,7nonane-3-carboxylic acid
• CAS No: 1212417-50-9
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• MDL: MFCD09863837
• CID: 5231178
• Update Time: 2025-07-16

(1R,3R,6R,7R)-6,7-dimethyl-4-oxatricyclo4.3.0.0,3,7nonane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rel-(1R,3aR,4R,6aR)-Hexahydro-3a,6a-dimethyl-1,4-methano-1H-cyclopenta[c]furan-1-carboxylic acid
• (1R,3R,6R,7R)-6,7-dimethyl-4-oxatricyclo4.3.0.0,3,7nonane-3-carboxylic acid

• MDL： MFCD09863837
• Inchi： 1S/C11H16O3/c1-9-6-14-11(8(12)13)5-7(9)3-4-10(9,11)2/h7H,3-6H2,1-2H3,(H,12,13)/t7-,9-,10-,11+/m1/s1
• InChI Key： RTPVZSXBXIHRFM-WKJUBOCMSA-N
• SMILES： O1C[C@]2(C)[C@@]3([H])C[C@]1(C(O)=O)[C@]2(C)CC3

Experimental Properties

• Density: 1.314±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 300.9±25.0 °C(Predicted)
• pka: 3.69±0.60(Predicted)

Additional information on (1R,3R,6R,7R)-6,7-dimethyl-4-oxatricyclo4.3.0.0,3,7nonane-3-carboxylic acid

Compound Introduction: (1R,3R,6R,7R)-6,7-dimethyl-4-oxatricyclo4.3.0.0,3,7nonane-3-carboxylic Acid (CAS No. 1212417-50-9)

Introducing the (1R,3R,6R,7R)-6,7-dimethyl-4-oxatricyclo4.3.0.0,3,7nonane-3-carboxylic acid, a meticulously crafted compound identified by the CAS No. 1212417-50-9. This intricate molecular structure has garnered significant attention in the field of chemical and pharmaceutical research due to its unique stereochemistry and potential applications in drug development.

The (1R,3R,6R,7R)-6,7-dimethyl-4-oxatricyclo4.3.0.0,3,7nonane-3-carboxylic acid is characterized by its tricyclic framework, which includes a fused oxetane ring and a nonane backbone. This specific arrangement imparts distinct chemical properties that make it a valuable candidate for further investigation in medicinal chemistry. The stereochemistry at the (1R,3R,6R,7R) positions is particularly noteworthy, as it influences the compound's interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological receptors. Studies suggest that the (1R,3R,6R,7R)-6,7-dimethyl-4-oxatricyclo4.3.0.0,3,7nonane-3-carboxylic acid exhibits promising binding affinities with certain enzyme targets, making it a potential lead compound for the development of novel therapeutic agents.

The dimethyl substituents at the 6 and 7 positions contribute to the compound's overall stability and reactivity profile. These groups can serve as points of attachment for further functionalization, allowing chemists to tailor the molecule for specific biological activities. The presence of the oxetane ring further enhances the compound's versatility by providing a reactive site for various chemical transformations.

In vitro studies have begun to explore the pharmacological properties of this compound. Preliminary results indicate that it may possess inhibitory effects on certain metabolic pathways relevant to inflammation and oxidative stress. These findings are particularly intriguing given the growing interest in targeting these pathways for therapeutic intervention.

The synthesis of such complex molecules requires a deep understanding of organic chemistry principles and advanced synthetic techniques. The development of efficient synthetic routes to produce (1R,3R,6R,7R)-6,7-dimethyl-4-oxatricyclo4.3.0.0,3,7nonane-3-carboxylic acid in high enantiomeric purity is a testament to the skill and expertise of modern chemists.

As research continues to uncover new applications for this compound, its significance in pharmaceutical development is likely to grow. The ability to modify its structure while maintaining its core framework offers a unique advantage in designing molecules with enhanced pharmacological properties.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like (1R,3R,6R,7R)-6,7-dimethyl-4-oxatricyclo4.3.0.0,3,7nonane-3-carboxylic acid (CAS No. 1212417-50-9). These technologies enable researchers to predict potential biological activities and optimize molecular structures more efficiently than traditional methods alone.

The future prospects for this compound are vast and multifaceted. Its unique structural features make it an attractive scaffold for further derivatization and exploration in various therapeutic areas. As our understanding of its properties deepens，so too does its potential to contribute to advancements in medicine.